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  4. 4-[2-[4-(3-Fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one
4-[2-[4-(3-Fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one 4-[2-[4-(3-Fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one
Brand Name: Vulcanchem
CAS No.: 1164537-52-3
VCID: VC0440763
InChI: InChI=1S/C24H25FN6O4/c1-17-22(24(33)30(27-17)20-5-7-21(8-6-20)31(34)35)16-26-9-10-28-11-13-29(14-12-28)23(32)18-3-2-4-19(25)15-18/h2-8,15-16,27H,9-14H2,1H3
SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C4=CC(=CC=C4)F
Molecular Formula: C24H25FN6O4
Molecular Weight: 480.5g/mol

4-[2-[4-(3-Fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one

CAS No.: 1164537-52-3

Main Products

VCID: VC0440763

Molecular Formula: C24H25FN6O4

Molecular Weight: 480.5g/mol

4-[2-[4-(3-Fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one - 1164537-52-3

CAS No. 1164537-52-3
Product Name 4-[2-[4-(3-Fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one
Molecular Formula C24H25FN6O4
Molecular Weight 480.5g/mol
IUPAC Name 4-[2-[4-(3-fluorobenzoyl)piperazin-1-yl]ethyliminomethyl]-5-methyl-2-(4-nitrophenyl)-1H-pyrazol-3-one
Standard InChI InChI=1S/C24H25FN6O4/c1-17-22(24(33)30(27-17)20-5-7-21(8-6-20)31(34)35)16-26-9-10-28-11-13-29(14-12-28)23(32)18-3-2-4-19(25)15-18/h2-8,15-16,27H,9-14H2,1H3
Standard InChIKey OTILCHYSBZFHTN-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C4=CC(=CC=C4)F
Canonical SMILES CC1=C(C(=O)N(N1)C2=CC=C(C=C2)[N+](=O)[O-])C=NCCN3CCN(CC3)C(=O)C4=CC(=CC=C4)F
PubChem Compound 3715874
Last Modified Nov 11 2021
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